This compound is a yellow powder with the chemical formula C₁₀H₆N₄O₆ and a molecular weight of 278.18 g/mol []. It is an impurity formed during the synthesis of the nitrofuran antibiotic nifuroxazide []. While 5NFD itself does not have any known medicinal uses, its presence in nifuroxazide preparations is a concern due to its carcinogenic properties [].
The key feature of 5NFD's structure is the presence of two nitrofuran rings connected by a central hydrazine moiety. The nitrofuran rings contain a five-membered heterocyclic ring with a nitrogen atom and a nitro group attached to the furan ring. The hydrazine group consists of two nitrogen atoms linked by a single bond []. This structure suggests potential for aromatic character and electron-withdrawing properties due to the nitro groups.
Limited information is available on the specific reactions of 5NFD itself. However, its formation as an impurity during nifuroxazide synthesis can be represented by the following simplified equation (specific details of the reaction depend on the chosen synthesis method for nifuroxazide) []:
Nifuroxazine precursors + Reaction Conditions → Nifuroxazide + Bis[(5-nitrofuran-2-yl)methylidene]hydrazine (impurity)
The decomposition pathways of 5NFD are not well documented in scientific literature.
As 5NFD is not a known therapeutic agent, a mechanism of action is not documented in the context of biological systems.